Cas no 1218444-69-9 (methyl 2-(2-chlorophenyl)amino-2-(2-fluorophenyl)acetate)

• Product Name: methyl 2-(2-chlorophenyl)amino-2-(2-fluorophenyl)acetate
• CAS No: 1218444-69-9
• MF: C₁₅H₁₃ClFNO₂
• MW: 293.720626592636
• CID: 5655605
• PubChem ID: 60992193
• Update Time: 2025-10-16

methyl 2-(2-chlorophenyl)amino-2-(2-fluorophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• EN300-27722891
• methyl 2-[(2-chlorophenyl)amino]-2-(2-fluorophenyl)acetate
• 1218444-69-9
• methyl 2-(2-chlorophenyl)amino-2-(2-fluorophenyl)acetate

• Inchi： 1S/C15H13ClFNO2/c1-20-15(19)14(10-6-2-4-8-12(10)17)18-13-9-5-3-7-11(13)16/h2-9,14,18H,1H3
• InChI Key： SLPJRBQRGFGLLG-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NC(C(=O)OC)C1C=CC=CC=1F

Computed Properties

• Exact Mass: 293.0618845g/mol
• Monoisotopic Mass: 293.0618845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-(2-chlorophenyl)amino-2-(2-fluorophenyl)acetate

Methyl 2-(2-Chlorophenyl)amino-2-(2-Fluorophenyl)acetate: A Comprehensive Overview

Methyl 2-(2-chlorophenyl)amino-2-(2-fluorophenyl)acetate (CAS No. 1218444-69-9) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential therapeutic properties and its role in the development of novel drugs.

The chemical structure of methyl 2-(2-chlorophenyl)amino-2-(2-fluorophenyl)acetate consists of a central acetate moiety flanked by a 2-chlorophenyl and a 2-fluorophenyl group, with an amino group attached to the acetate. This intricate arrangement confers the compound with specific physicochemical properties that are crucial for its biological activities. The presence of halogen substituents, particularly chlorine and fluorine, enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug design.

Recent studies have highlighted the potential of methyl 2-(2-chlorophenyl)amino-2-(2-fluorophenyl)acetate in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound can modulate specific neurotransmitter systems, particularly those involving serotonin and dopamine. These neurotransmitters play a critical role in mood regulation, cognitive function, and motor control. By targeting these pathways, methyl 2-(2-chlorophenyl)amino-2-(2-fluorophenyl)acetate may offer new avenues for the treatment of conditions such as depression, anxiety, and Parkinson's disease.

In addition to its neurological applications, methyl 2-(2-chlorophenyl)amino-2-(2-fluorophenyl)acetate has been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis and cardiovascular disorders. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, thereby mitigating inflammation and associated tissue damage. These findings suggest that methyl 2-(2-chlorophenyl)amino-2-(2-fluorophenyl)acetate could be a valuable therapeutic agent for managing inflammatory conditions.

The pharmacokinetic profile of methyl 2-(2-chlorophenyl)amino-2-(2-fluorophenyl)acetate is another area of active research. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high lipophilicity facilitates efficient absorption through biological membranes, while its metabolic stability ensures prolonged therapeutic effects. Furthermore, the compound's low toxicity profile makes it suitable for long-term use in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of methyl 2-(2-chlorophenyl)amino-2-(2-fluorophenyl)acetate in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings are promising and pave the way for further clinical investigations to explore its full therapeutic potential.

Beyond its direct therapeutic applications, methyl 2-(2-chlorophenyl)amino-2-(2-fluorophenyl)acetate serves as an important intermediate in the synthesis of other bioactive compounds. Its unique structural features make it a valuable building block for constructing more complex molecules with diverse biological activities. This versatility has led to its widespread use in combinatorial chemistry and high-throughput screening platforms, where it is employed to generate libraries of compounds for drug discovery.

In conclusion, methyl 2-(2-chlorophenyl)amino-2-(2-fluorophenyl)acetate (CAS No. 1218444-69-9) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties position it as a promising candidate for the development of novel therapeutics targeting neurological disorders, inflammation, and other chronic diseases. Ongoing research and clinical trials will further elucidate its full therapeutic potential and contribute to advancements in drug discovery and development.